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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
trifluoroacetic acid (TFA), with a specific focus on its acidity (pKa) and boiling point. This
document is intended to serve as a valuable resource for professionals in research, science,
and drug development who utilize TFA in their work.

Quantitative Physical Properties

Trifluoroacetic acid (TFA) is a synthetic organofluorine compound with the chemical formula
CFsCOzH.[1] It is a structural analog of acetic acid where the three alpha-hydrogens are
replaced by fluorine atoms. This substitution has a profound impact on its physical and
chemical properties. A summary of its key quantitative physical properties is presented in Table
1.
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Property Value References

oKa 0.03 - 0.52 [LI21B1AINeI7 81N 0][11]
[12]

Boiling Point 71.78 - 72.4 °C (at 760 mmHg) RN LAISI 6]
[17][18]

Melting Point -15.4t0 -15.2 °C [LI21[31[40[23][14][15][18]

_ 1.489 - 1.535 g/cm? (at 20-25

Density Q) [L][2](3]5]6][15][16]

Molar Mass 114.023 g/mol [LI[3NA1[L5][26][17]

Appearance Colorless, fuming liquid [L121131141161115]

Odor Pungent, vinegar-like [L12][41161[14][15]

Solubility in Water

Miscible

[LIE2]E141e] 3] 14]

Vapor Pressure

97.5-110.0 mmHg (at 20-25
OC)

[2](3][14]

Refractive Index

~1.3 (at 20 °C)

(3101 7][29]

Experimental Protocols

2.1. Determination of pKa by 1°F-NMR Spectroscopy

The pKa of trifluoroacetic acid can be experimentally determined using 1°F Nuclear Magnetic

Resonance (NMR) spectroscopy by monitoring the chemical shift of the fluorine atoms as a

function of pH.[9][10][11]

Methodology:

o Sample Preparation: A series of buffer solutions with known pH values are prepared. A small,

constant amount of trifluoroacetic acid is added to each buffer solution. A reference standard,

such as fluorobenzene, may also be added for chemical shift referencing.
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e NMR Data Acquisition: The **F-NMR spectrum is acquired for each sample. The chemical
shift (d) of the -CFs group of trifluoroacetic acid is recorded for each pH value.

o Data Analysis: The observed chemical shift of the trifluoroacetate is a weighted average of
the chemical shifts of the protonated (TFAH) and deprotonated (TFA~) forms. The
relationship between the observed chemical shift, pH, and pKa is described by the
Henderson-Hasselbalch equation adapted for NMR data:

0 obs=0 TFAH + (0_TFA~- -0 TFAH) /(1 + 10" (pKa - pH))

where:

o O_obs is the observed 1°F chemical shift.

o &_TFAH is the chemical shift of the fully protonated form.

o & TFA~ is the chemical shift of the deprotonated (trifluoroacetate) form.

o pKa Determination: The pKa is determined by fitting the experimental data (& _obs vs. pH) to
the above equation using non-linear regression analysis. The pKa is the pH at which the
concentrations of the protonated and deprotonated forms are equal, which corresponds to
the inflection point of the titration curve.

2.2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A standard method for determining the boiling point of a
liquid like trifluoroacetic acid is distillation.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a thermometer, and a receiving flask. The thermometer bulb should be positioned
so that it is level with the side arm of the distillation flask leading to the condenser to
accurately measure the temperature of the vapor.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

o Sample Introduction: A sample of trifluoroacetic acid is placed in the distillation flask along

with boiling chips to ensure smooth boiling.

» Heating: The distillation flask is gently heated. As the liquid boils, the vapor travels up into

the condenser.

o Temperature Measurement: The temperature is recorded when it becomes constant. This

constant temperature, at which the liquid and vapor are in equilibrium, is the boiling point. It

is crucial to record the atmospheric pressure at the time of the experiment, as the boiling

point is pressure-dependent. The observed boiling point can be corrected to the standard

atmospheric pressure (760 mmHg) if necessary.
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Caption: Structural basis for the high acidity of trifluoroacetic acid.
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Caption: Workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Trifluoroacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612396/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-trifluoroacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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